Cas no 26028-74-0 (3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol)

• Product Name: 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol
• CAS No: 26028-74-0
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• MDL: MFCD02258404
• CID: 286084
• PubChem ID: 5154904
• Update Time: 2025-11-02

3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxyphenyl)-4-(2-propen-1-yl)-
• 3-(4-prop-2-enyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol
• 4-allyl-5-(3-hydroxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1NP9Z5
• NSC305341
• SBB009839
• ST060156
• STK664066
• DTXSID30408959
• 26028-74-0
• 3-(3-hydroxyphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• LS-08256
• MFCD02258404
• NSC-305341
• A912027
• 3-[4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol
• AKOS003382707
• 3-(4-allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol
• 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol

• MDL： MFCD02258404
• Inchi： 1S/C11H11N3OS/c1-2-6-14-10(12-13-11(14)16)8-4-3-5-9(15)7-8/h2-5,7,15H,1,6H2,(H,13,16)
• InChI Key： HJQLMIYHKYNGRD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)O)N1CC=C

Computed Properties

• Exact Mass: 233.06243
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 47.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol

3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol (CAS 26028-74-0): A Comprehensive Technical Profile

The 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol (CAS 26028-74-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This triazole derivative combines a phenolic moiety with a 1,2,4-triazole ring system, creating unique chemical properties that make it valuable for various applications.

Structurally, this compound features an allyl group at the 4-position of the triazole ring and a thiol (-SH) group at the 5-position, along with a phenolic hydroxyl group attached to the 3-position. This molecular architecture contributes to its interesting reactivity profile and potential as a building block for more complex molecules.

Recent studies have focused on the antimicrobial properties of 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol derivatives, particularly in the context of increasing antibiotic resistance. Researchers are exploring its potential as a scaffold for developing new classes of antimicrobial agents that could address current challenges in infection control.

In material science applications, the compound's triazole-phenol hybrid structure shows promise for creating novel coordination polymers and metal-organic frameworks (MOFs). The presence of both nitrogen and sulfur donor atoms in the triazole ring, combined with the phenolic oxygen, provides multiple coordination sites for metal ions, making it valuable for designing functional materials.

The synthesis of CAS 26028-74-0 typically involves multi-step organic reactions, with researchers constantly optimizing the process for better yields and purity. Current trends in green chemistry have led to investigations into more sustainable synthetic routes, including catalyst systems that minimize waste and energy consumption.

Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and help researchers understand its conformational preferences and electronic properties, which are crucial for its applications.

From a commercial perspective, 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol is primarily supplied to research institutions and pharmaceutical development companies. The global market for such specialized triazole derivatives has been growing steadily, driven by increasing R&D investments in drug discovery and advanced materials.

Safety considerations for handling this compound include standard laboratory precautions for organic chemicals. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material in laboratory settings.

Future research directions for CAS 26028-74-0 include exploring its potential in bioconjugation chemistry, where its reactive groups could be utilized for linking biomolecules, and in catalysis, where it might serve as a ligand for transition metal catalysts. The compound's versatility continues to make it an interesting subject for academic and industrial research.

For researchers seeking 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol suppliers, it's important to verify the compound's purity through appropriate analytical certificates. Many manufacturers now provide detailed technical data sheets and certificates of analysis to meet the stringent requirements of pharmaceutical and materials science applications.

The stability of this triazole-phenol compound under various conditions is another active area of investigation. Understanding its degradation pathways and shelf life is essential for its practical applications, particularly in pharmaceutical formulations where long-term stability is crucial.

In computational chemistry studies, molecular modeling of 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol has provided insights into its electronic structure and potential interactions with biological targets. These in silico approaches help guide the design of more potent derivatives for specific applications.

The compound's solubility characteristics in various solvents have been systematically studied, as this property significantly impacts its processability and formulation in different applications. Researchers have found that it exhibits moderate solubility in polar organic solvents while being less soluble in water.

Patent literature reveals growing interest in 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol derivatives for various applications, particularly in the pharmaceutical sector. Several patents have been filed covering its use as an intermediate in the synthesis of biologically active molecules.

Quality control for CAS 26028-74-0 typically involves HPLC analysis to ensure high purity levels required for research applications. The development of robust analytical methods has been crucial for maintaining consistent quality in commercial supplies of this specialized chemical.

Environmental fate studies of this compound are limited but important, as understanding its biodegradation and potential ecological impact becomes increasingly relevant in chemical development. Preliminary data suggest it undergoes moderate degradation under certain environmental conditions.

The price of 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol varies depending on purity grade and quantity, with research-grade material typically commanding higher prices than technical-grade product. Market trends indicate stable demand with moderate price fluctuations in recent years.

In conclusion, 3-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol (CAS 26028-74-0) represents an important heterocyclic building block with diverse applications in medicinal chemistry and materials science. Its unique structural features continue to inspire research into novel applications, making it a compound of ongoing scientific interest.